Cas no 89242-09-1 (3-Isoquinolinecarboxylicacid, 1-(2-chlorophenyl)-)

• Product Name: 3-Isoquinolinecarboxylicacid, 1-(2-chlorophenyl)-
• CAS No: 89242-09-1
• MF: C₁₆H₁₀ClNO₂
• MW: 283.709103107452
• CID: 730569
• Update Time: 2024-01-31

3-Isoquinolinecarboxylicacid, 1-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylicacid, 1-(2-chlorophenyl)-
• 1-(2-chlorophenyl)isoquinoline-3-carboxylic acid
• 1-(2-Chlorophenyl)-3-isoquinolinecarboxylic acid
• 3-Isoquinolinecarboxylic acid, 1-(2-chlorophenyl)-

• MDL： MFCD17169230
• Inchi： 1S/C16H10ClNO2/c17-13-8-4-3-7-12(13)15-11-6-2-1-5-10(11)9-14(18-15)16(19)20/h1-9H,(H,19,20)
• InChI Key： JBRVJPXJLHEUND-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2Cl)C2=C(C=CC=C2)C=C(C(O)=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Boiling Point: 449.5±45.0 °C(Predicted)
• pka: 1.03±0.30(Predicted)